Cas no 1513736-99-6 (2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine)
2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine
- 1513736-99-6
- EN300-1804734
- 2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine
-
- Inchi: 1S/C12H15F2N/c1-11(2,15)12(5-6-12)9-4-3-8(13)7-10(9)14/h3-4,7H,5-6,15H2,1-2H3
- InChI Key: SFBLYJMGZGNSNE-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(C(C)(C)N)CC1)F
Computed Properties
- Exact Mass: 211.11725581g/mol
- Monoisotopic Mass: 211.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1804734-0.05g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-0.1g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-0.25g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-0.5g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-1.0g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 1g |
$1272.0 | 2023-05-23 | ||
| Enamine | EN300-1804734-2.5g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-5.0g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 5g |
$3687.0 | 2023-05-23 | ||
| Enamine | EN300-1804734-10.0g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 10g |
$5467.0 | 2023-05-23 | ||
| Enamine | EN300-1804734-1g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1804734-5g |
2-[1-(2,4-difluorophenyl)cyclopropyl]propan-2-amine |
1513736-99-6 | 5g |
$3687.0 | 2023-09-19 |
2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-1-(2,4-difluorophenyl)cyclopropylpropan-2-amine
Exploring the Potential of 2-(1-(2,4-Difluorophenyl)cyclopropyl)propan-2-amine (CAS No. 1513736-99-6): A Comprehensive Overview
The compound 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine (CAS No. 1513736-99-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. As researchers continue to explore novel chemical entities, this particular molecule stands out for its intriguing cyclopropyl ring system combined with a difluorophenyl moiety, which may contribute to its distinctive characteristics.
From a structural perspective, 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine features a cyclopropane ring fused to a 2,4-difluorophenyl group, with an amine functionality at the terminal position. This combination of structural elements makes it particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry and materials science. The presence of fluorine atoms often enhances metabolic stability and membrane permeability, which could explain the growing interest in this compound.
Recent studies have highlighted the potential of 1513736-99-6 in various research applications. Scientists are particularly interested in exploring its possible role as a pharmacological probe or chemical tool for studying biological systems. The compound's unique structure may interact with specific biological targets, making it valuable for mechanistic studies and target validation in drug discovery programs.
The synthesis of 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine typically involves multi-step organic transformations, including cyclopropanation reactions and subsequent functional group manipulations. Researchers have developed various synthetic routes to access this compound, with each method offering different advantages in terms of yield, purity, and scalability. These synthetic approaches continue to be refined as demand for this compound grows in research laboratories worldwide.
In the context of current scientific trends, 1513736-99-6 aligns with several hot topics in chemistry research. The pharmaceutical industry's ongoing focus on fluorinated compounds and small molecule modulators has increased interest in molecules like this one. Additionally, the compound's potential applications in neuroscience research and central nervous system studies make it particularly relevant given the current emphasis on mental health and neurological disorders.
From a commercial perspective, the market for specialized research chemicals like 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine has been expanding steadily. Research institutions and pharmaceutical companies are increasingly seeking novel chemical entities for their screening libraries and lead optimization programs. This demand has led to improved availability of the compound from specialized chemical suppliers, though it remains a relatively niche product primarily used in advanced research settings.
Quality control and characterization of 1513736-99-6 are critical aspects for researchers working with this compound. Standard analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are typically employed to verify the identity and purity of the material. These quality assurance measures ensure that research results obtained with this compound are reliable and reproducible.
Looking toward the future, 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine may find broader applications as its properties become better understood. Researchers are particularly interested in exploring its potential as a chemical probe for studying specific biological pathways or as a building block for more complex molecular architectures. The compound's versatility makes it a valuable addition to the toolkit of synthetic and medicinal chemists.
For laboratories considering working with 1513736-99-6, proper handling and storage procedures are essential. While not classified as hazardous under standard conditions, researchers should follow good laboratory practices when handling this compound, including the use of appropriate personal protective equipment and proper ventilation. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light to maintain stability.
The scientific literature surrounding 2-(1-(2,4-difluorophenyl)cyclopropyl)propan-2-amine continues to grow as more researchers investigate its properties and potential applications. Recent publications have explored its physicochemical characteristics, reactivity patterns, and preliminary biological evaluations. These studies contribute to a deeper understanding of how this compound might be utilized in various research contexts.
In conclusion, 1513736-99-6 represents an interesting case study in modern chemical research. Its combination of structural features, including the difluorophenyl group and cyclopropyl ring, along with its terminal amine functionality, make it a compelling subject for further investigation. As research into this compound progresses, it may reveal new insights into structure-property relationships and potentially lead to novel applications in chemistry and related fields.
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